1-(4-Hydroxy-2-sulfanyl-5-pyrimidinyl)-1-ethanone

• IUPAC Name: 5-acetyl-2-sulfanylidene-1H-pyrimidin-4-one
• InChI: InChI=1S/C6H6N2O2S/c1-3(9)4-2-7-6(11)8-5(4)10/h2H,1H3,(H2,7,8,10,11)
• InChI Key: DIJACDRUUFIGOD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CNC(=S)NC1=O
• Molecular Formula: C6H6N2O2S
• DSSTOX Substance ID: DTXSID20509025
• Molecular Weight: 170.19 g/mol
• CAS RN: 66116-80-1

Description

1-(4-Hydroxy-2-sulfanyl-5-pyrimidinyl)-1-ethanone, also known as 5-Acetyl-4-hydroxy-2-thio-5-pyrimidine , is a chemical compound with the molecular formula C₆H₆N₂O₂S and a molecular weight of approximately 170.19 g/mol . It is characterized by its irritant properties and has a melting point range of 302°C to 305°C .

Molecular Structure Analysis

The molecular structure of 1-(4-Hydroxy-2-sulfanyl-5-pyrimidinyl)-1-ethanone consists of a pyrimidine ring with a hydroxyl group at position 4 and a thiol (sulfanyl) group at position 2. The acetyl group (ethanone) is attached to the nitrogen atom at position 5 .

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : Novel heterocyclic compounds similar to 1-(4-Hydroxy-2-sulfanyl-5-pyrimidinyl)-1-ethanone have been synthesized using standard methods, highlighting the versatility in producing diverse molecular structures. For example, synthesis of 1-(4-methoxyphenyl)-2-((5-(1-(naphthalen-1-yloxy) ethyl) -[1,3,4]-oxadiazol-2-yl) sulfanyl) ethanone demonstrates such techniques (Shruthi et al., 2019).

• Characterization : The physical properties of similar compounds have been studied, such as their crystal structure and thermal stability. These studies are crucial for understanding the material characteristics and potential applications (Shruthi et al., 2019).

Biological Activity and Pharmaceutical Applications

• Biological Activity : Research has shown that compounds structurally related to 1-(4-Hydroxy-2-sulfanyl-5-pyrimidinyl)-1-ethanone exhibit significant biological activities. For example, 1-(6-Methyl-3-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-5-yl)ethanone has demonstrated antioxidant effects and significant effects on the functioning of biological membranes (Farzaliyev et al., 2020).

• Antitubercular Applications : Some derivatives have shown potent activity against Mycobacterium tuberculosis, indicating their potential as therapeutic agents in treating tuberculosis (Manikannan et al., 2010).

Chemical Properties and Applications

• Solvent-Based Selectivity : The effect of solvents on the synthesis of related compounds demonstrates the importance of reaction conditions in determining the final product characteristics. This knowledge is vital for designing specific compounds for targeted applications (Chitra et al., 2012).

• Synthesis of Complex Heterocycles : The ability to synthesize complex heterocycles starting from simple pyrimidines, as demonstrated in related studies, opens avenues for creating a wide range of chemicals for various applications (Kobayashi et al., 2019).